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Introduction
Isononyl alcohol is a crucial C9 oxo alcohol that serves as a primary feedstock for the

production of high-performance, high-molecular-weight plasticizers.[1] The most prominent

among these is Diisononyl Phthalate (DINP), an ester formed through the reaction of isononyl
alcohol and phthalic anhydride. DINP is a versatile and cost-effective primary plasticizer,

principally for polyvinyl chloride (PVC), where it imparts flexibility, durability, and longevity.[2]

Due to its higher molecular weight and branched structure compared to traditional plasticizers

like Di(2-ethylhexyl) phthalate (DOP), DINP offers significant performance advantages. These

include lower volatility, superior resistance to aging and heat, and reduced migration.[3][4]

These characteristics make DINP an excellent choice for demanding applications such as

automotive interiors, wire and cable insulation, flooring, and roofing membranes, where long-

term stability and performance are critical.[5] This document provides a detailed overview of

DINP's performance, protocols for its synthesis and evaluation, and visual representations of

key processes.

Performance Data: DINP vs. DOP
Diisononyl Phthalate (DINP) is frequently used as a substitute for Di(2-ethylhexyl) phthalate

(DOP) in many flexible PVC applications due to its superior performance characteristics and
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more favorable regulatory profile.[6] The primary advantages of DINP stem from its higher

molecular weight (418.6 g/mol ) compared to DOP (390.6 g/mol ), which leads to enhanced

permanence and durability.[7]

The following tables summarize the typical physical properties of the neat plasticizers and their

performance in a standard flexible PVC formulation.

Table 1: Typical Physical Properties of Neat Plasticizers

Property
DINP (Diisononyl
Phthalate)

DOP (Di-2-
ethylhexyl
phthalate)

Test Method

Molecular Weight (

g/mol )
418.61 390.56 -

Appearance
Clear, colorless oily

liquid

Clear, colorless oily

liquid
Visual

Specific Gravity

(20°C/20°C)
~0.975 ~0.985 JIS K-6751

Flash Point (°C) ~210 - 235 ~205 JIS K-6751

Vapor Pressure (20°C,

Pa)
6.0 x 10⁻⁵ Higher than DINP -

Viscosity (20°C,

mPa·s)
~76 - 82 ~57 ASTM D445

Note: Values are typical and may vary slightly between manufacturers.

Table 2: Performance Comparison in Flexible PVC Compound (Typical Formulation: 100 phr

PVC, 50 phr Plasticizer)
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Performance Metric DINP-based PVC DOP-based PVC Test Method

Hardness (Shore A) 80 - 85 78 - 83 ASTM D2240

Tensile Strength

(MPa)
~19 - 22 ~20 - 23 ASTM D638 / D882

Elongation at Break

(%)
~300 - 350 ~320 - 380 ASTM D638 / D882

Volatility / Weight Loss

(%)
~5.4 ~12.0 ASTM D1203 / D2288

Low-Temp. Flexibility

(°C)
-40 to -50 -35 to -45 ASTM D746

Migration Resistance Higher Lower ISO 177

Aging & Heat

Resistance
Superior Good -

Extraction Resistance

(oils, water)
Superior Good ASTM D1239

Note: Performance data is formulation-dependent. The table provides a general comparison.

Key Processes and Mechanisms
Synthesis of Diisononyl Phthalate (DINP)
DINP is synthesized via an esterification reaction between isononyl alcohol and phthalic

anhydride. This process typically involves heating the reactants in the presence of a catalyst,

such as a titanium or tin-based compound, and continuously removing the water produced

during the reaction to drive it to completion.
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Reactants
Process

Products

Isononyl Alcohol (2 moles)

Reaction Vessel
(Heated to 150-235°C)

Phthalic Anhydride (1 mole)

Diisononyl Phthalate (DINP)

 Esterification 

Water (Byproduct)

 Continuous Removal 

Catalyst
(e.g., Tetraisopropyl Titanate)

Click to download full resolution via product page

Caption: Synthesis of Diisononyl Phthalate (DINP) via esterification.

Mechanism of PVC Plasticization
In rigid PVC, the long polymer chains are tightly packed and held together by strong

intermolecular forces (dipole-dipole interactions between C-Cl bonds), restricting their

movement. Plasticizer molecules, like DINP, intersperse themselves between these PVC

chains. The polar ester groups of the plasticizer interact with the polar sites on the PVC,

effectively shielding the polymer chains from each other and reducing the intermolecular forces.

This separation increases the "free volume" and allows the polymer chains to slide past one

another more easily, resulting in a flexible and softer material.
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Rigid PVC (Unplasticized)

Flexible PVC (Plasticized)

PVC Chain PVC ChainStrong Intermolecular Forces PVC ChainStrong Intermolecular Forces

PVC Chain DINP PVC Chain DINP PVC Chain DINP

Addition of
Isononyl Alcohol-based

Plasticizer (DINP)

cluster_rigid

Plasticization
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Sample Preparation

Performance Testing

1. Compounding
Mix PVC resin, plasticizer (DINP),

stabilizers, and other additives.

2. Milling & Molding
Process the compound on a two-roll mill.

Compression mold into sheets of defined thickness.

3. Conditioning
Condition molded sheets at 23±2°C and
50±10% relative humidity for ≥ 40 hours.

4. Specimen Cutting
Cut conditioned sheets into standardized

specimen shapes for each test.

Tensile Properties
(ASTM D638 / D882)

Test Specimens

Volatility
(ASTM D1203)

Test Specimens

Migration
(ISO 177)

Test Specimens

Low-Temp. Brittleness
(ASTM D746)

Test Specimens
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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